1,3-Dioxoisoindolin-2-YL 4,4-difluorocyclohexane-1-carboxylate

• IUPAC Name: (1,3-dioxoisoindol-2-yl) 4,4-difluorocyclohexane-1-carboxylate
• InChI: InChI=1S/C15H13F2NO4/c16-15(17)7-5-9(6-8-15)14(21)22-18-12(19)10-3-1-2-4-11(10)13(18)20/h1-4,9H,5-8H2
• InChI Key: ZTOPFFVLZBWOKH-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1C(=O)ON2C(=O)C3=CC=CC=C3C2=O)(F)F
• Molecular Formula: C15H13F2NO4
• Molecular Weight: 309.26 g/mol

Description

1,3-Dioxoisoindolin-2-YL 4,4-difluorocyclohexane-1-carboxylate is a useful research compound. Its molecular formula is C15H13F2NO4 and its molecular weight is 309.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1,3-Dioxoisoindolin-2-YL 4,4-difluorocyclohexane-1-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1,3-Dioxoisoindolin-2-YL 4,4-difluorocyclohexane-1-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Crystal Structure Analysis : The compound's structure and properties have been analyzed through crystallography, contributing to understanding its molecular configuration (Raza et al., 2009).

• Chemosensor for Metal Ions : Derivatives like 1,3-dioxoisoindolin-2-yl quinoline-2-carboxylate (DQC) have been synthesized for the selective and sensitive detection of Fe3+ ions, showcasing the compound's potential in chemical sensing applications (Madhu & Sivakumar, 2019).

• Molecular Geometry and Interactions : Research has been conducted on the molecular geometry and intermolecular interactions of 1,3-dioxoisoindolin-2-yl derivatives, aiding in the understanding of its chemical behavior (Qi, Qin, & Duan, 2011).

• X-ray Diffraction and Theoretical Analysis : Investigations include X-ray diffraction and theoretical approaches to understand the molecular structure of derivatives like (E)-2-(2-(1,3-dioxoisoindolin-2-yl)-1-(3-phenyl-3-methylcyclobutyl) ethylidene) hydrazine carboxamide (Yılmaz et al., 2012).

• Antimicrobial Activity : Certain derivatives have shown promising antimicrobial activities, suggesting potential applications in medical and pharmaceutical fields (Bedair et al., 2006).

• Corrosion Inhibition : Derivatives have been synthesized and found to be effective as corrosion inhibitors for carbon steel in acidic environments, indicating applications in material science and engineering (Shamaya, Al-jeilawi, & Khudhair, 2021).

• Density Functional Methods for Stereoisomers : Studies include using density functional methods to distinguish stereoisomers of compounds containing 1,3-dioxoisoindolin-2-yl, important for chemical synthesis and pharmaceutical applications (Wiitala, Cramer, & Hoye, 2007).

• Photo-patternable Cross-linked Epoxy System : Research on derivatives for developing novel photo-patternable cross-linked epoxy systems suitable for deep UV lithography applications, indicating use in materials science and nanotechnology (Huh et al., 2009).

• Anti-proliferative Activity : Some derivatives have been evaluated for their anti-proliferative activity against human cell lines, suggesting potential in cancer research and therapy (Hekal, Ali, & Abu El‐Azm, 2020).

• Photoremovable Protecting Groups : The use of 1,3-dioxoindan-2-yl esters as photoremovable protecting groups in chemical reactions, useful in synthetic chemistry and material sciences (Literák, Hroudná, & Klán, 2008).